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Compound of Interest

Compound Name: Diethyl-2,2,2,2',2',2'-d6-amine HCl

Cat. No.: B12304266

Get Quote

Executive Summary
Diethyl-d6-amine Hydrochloride (CAS: 1219805-68-1) is a site-specifically labeled isotopologue

of diethylamine where the terminal methyl groups are fully deuterated (

).[1]

Unlike fully deuterated Diethyl-d10-amine (used to block metabolic N-dealkylation via the

Kinetic Isotope Effect), the d6-variant is primarily engineered as a Mass Spectrometry Internal

Standard (IS). Its deuterium placement on the

-carbons avoids the primary site of metabolic oxidation (the

-methylene), ensuring that the internal standard behaves pharmacokinetically identical to the
analyte of interest without inducing "metabolic switching."

This guide outlines the critical technical specifications, commercial supply landscape, and

quality control protocols required for its rigorous use in drug development.
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It is imperative to distinguish the d6 variant from other isotopologues to ensure experimental

validity.

Feature Specification

Chemical Name Diethyl-2,2,2,2',2',2'-d6-amine Hydrochloride

CAS Number (Labeled) 1219805-68-1

CAS Number (Unlabeled) 660-68-4

Linear Formula

Molecular Weight 115.64 g/mol (vs. 109.60 g/mol for unlabeled)

Mass Shift +6.037 Da

Isotopic Enrichment 99 atom % D

Chemical Purity 98%

Solubility Highly soluble in Water, Methanol, DMSO

Hygroscopicity
High (Handle under inert atmosphere

recommended)

Structural Differentiation (Critical)
Diethyl-d6-amine (

): Label is on the methyl groups. Use Case: Internal Standard (No Primary KIE).

Diethyl-d4-amine (

): Label is on the methylene groups. Use Case: Metabolic Stability (Blocks CYP450 N-
dealkylation).

Diethyl-d10-amine (

): Fully labeled. Use Case: Maximum Mass Shift / Metabolic Blocking.
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Strategic Application: The "No-KIE" Advantage
The selection of Diethyl-d6-amine is often deliberate to avoid the Deuterium Kinetic Isotope

Effect (DKIE).

When using an Internal Standard for quantitative bioanalysis (LC-MS/MS), the IS must co-elute

and ionize identically to the analyte but must also undergo metabolism at the same rate if

extraction recovery is not 100%.

Mechanism: CYP450 enzymes attack the

-carbon (methylene).

Result: Since the d6-variant contains hydrogens at the

-position (

), the C-H bond cleavage rate is identical to the unlabeled drug (

).

Benefit: This prevents the IS from accumulating differentially in biological matrices compared

to the analyte, ensuring accurate quantitation.

Selection Logic

Experimental Goal

Improve Metabolic Stability
(Extend Half-life)

Quantitation / Tracer
(Internal Standard)

Target Site
of Oxidation?

Select Diethyl-d6
(Methyl Label Only)

Select Diethyl-d10 or d4
(Blocks Alpha-Carbon)

Alpha-Methylene Primary KIE Observed
(kH/kD > 1)

No KIE Observed
(kH/kD ≈ 1)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the correct deuterated diethylamine isotopologue based

on experimental intent.
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Commercial Supplier Landscape
Due to the specific methylation pattern, this compound is less common than the fully

deuterated d10 analog. The following suppliers are verified sources for CAS 1219805-68-1.

Primary Manufacturers (Source of Origin)
These entities synthesize the material and typically hold stock.

CDN Isotopes (Canada)

Product Code: D-7244[1]

Product Name: Diethyl-2,2,2,2',2',2'-d6-amine HCl[1]

Enrichment: 99 atom % D

Availability: Typically In Stock (0.25g, 0.5g sizes).

Reliability: High. CDN is often the OEM for other catalog houses.

URL:

Toronto Research Chemicals (TRC)

Status: Major synthesizer of custom isotopologues. While they list d10 frequently, they

have the capability to supply d6 upon request if not in the immediate catalog.

Use Case: Bulk orders (>1g) or GMP-grade requirements.

Global Distributors
These suppliers likely source from CDN or similar manufacturers but offer easier logistics for

specific regions.

LGC Standards: Global distributor for CDN Isotopes. Ideal for European procurement to

handle import/VAT logistics.
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Sigma-Aldrich (Merck): often lists these under "Stable Isotopes" but frequently re-sells

CDN/Isotec products. Warning: Verify the specific CAS; Sigma often defaults to Dimethyl-d6

or Diethyl-d10 in search results.

CymitQuimica: European distributor carrying multiple isotope brands.

Quality Control & Validation Protocols
Upon receipt, the material must be validated. The following protocols ensure the reagent meets

the "Self-Validating" standard.

Protocol A: Isotopic Enrichment Verification ( H-NMR)
The absence of the methyl signal is the primary indicator of d6-purity.

Solvent: Dissolve ~5 mg in

or

.

Acquisition: Standard proton scan (16 scans min).

Analysis:

Unlabeled Reference: Shows a triplet at

ppm (Methyl) and a quartet at

ppm (Methylene).

Diethyl-d6-amine:

Methyl Region (

1.2): Should be silent (residual peak < 1%).

Methylene Region (
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3.0): The quartet collapses into a broad singlet (or slightly broad peak) because the
coupling to the methyl protons (

) is removed.

Calculation: Atom % D =

.

Protocol B: Chemical Purity (LC-MS)
Column: C18 Reverse Phase (e.g., Waters XBridge Amide for polar retention).

Mobile Phase: A: 10mM Ammonium Formate (pH 3.0); B: Acetonitrile.

Detection: ESI Positive Mode.

Criteria:

Major peak at

(Free base mass 74 + 6D + H).

Absence of

(Unlabeled) and

(d5 impurity).

Handling and Storage
Amine hydrochlorides are hygroscopic. Improper storage leads to "caking" and weighing errors,

though isotopic exchange is negligible for C-D bonds at room temperature.

Storage: Keep in a desiccator at Room Temperature (RT). Refrigeration is acceptable but

requires warming to RT before opening to prevent condensation.

Handling: Weigh quickly in a low-humidity environment.
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Safety: Standard PPE.[2][3] The HCl salt is an irritant but significantly less volatile than the

free amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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